Cas no 105365-58-0 (2-Bromo-5-nitropyridine-4-carboxylic acid)
105365-58-0 structure
Product Name:2-Bromo-5-nitropyridine-4-carboxylic acid
CAS No:105365-58-0
MF:C6H3BrN2O4
MW:247.003020524979
CID:2162083
Update Time:2023-08-05
2-Bromo-5-nitropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-nitroisonicotinic acid
- 2-Bromo-5-nitro-4-pyridinecarboxylic acid
- 2-Bromo-5-nitropyridine-4-carboxylic acid
- AB0037828
- ST24027852
- Y5159
- Z1741980569
-
- Inchi: 1S/C6H3BrN2O4/c7-5-1-3(6(10)11)4(2-8-5)9(12)13/h1-2H,(H,10,11)
- InChI Key: YISYYAZCRUHFBZ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=C(C=N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- Topological Polar Surface Area: 96
2-Bromo-5-nitropyridine-4-carboxylic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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